Cas no 1623661-34-6 (1-[4-(Trifluoromethyl)benzoyl]azetidine)

• Product Name: 1-[4-(Trifluoromethyl)benzoyl]azetidine
• CAS No: 1623661-34-6
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 6383195
• PubChem ID: 78799719
• Update Time: 2025-10-29

1-[4-(Trifluoromethyl)benzoyl]azetidine Chemical and Physical Properties

Names and Identifiers

• SCFJJELETVOIPN-UHFFFAOYSA-N
• AKOS017114145
• 1623661-34-6
• azetidin-1-yl-[4-(trifluoromethyl)phenyl]methanone
• Z69031664
• 1-[4-(Trifluoromethyl)benzoyl]azetidine
• Azetidin-1-yl(4-(trifluoromethyl)phenyl)methanone
• EN300-761207

• Inchi： 1S/C11H10F3NO/c12-11(13,14)9-4-2-8(3-5-9)10(16)15-6-1-7-15/h2-5H,1,6-7H2
• InChI Key： SCFJJELETVOIPN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CCC1)=O)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-[4-(Trifluoromethyl)benzoyl]azetidine

Recent Advances in the Study of 1-[4-(Trifluoromethyl)benzoyl]azetidine (CAS: 1623661-34-6)

1-[4-(Trifluoromethyl)benzoyl]azetidine (CAS: 1623661-34-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This molecule, characterized by its azetidine core and trifluoromethylbenzoyl moiety, has been the subject of recent research due to its potential applications in the development of novel therapeutics. The compound's unique structural features make it a promising candidate for targeting specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases.

Recent studies have focused on the synthesis and pharmacological evaluation of 1-[4-(Trifluoromethyl)benzoyl]azetidine. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, highlighting its scalability and reproducibility. The study also explored the compound's pharmacokinetic properties, revealing favorable bioavailability and metabolic stability in preclinical models. These findings suggest that 1-[4-(Trifluoromethyl)benzoyl]azetidine could serve as a valuable scaffold for further drug development.

In addition to its synthetic accessibility, the biological activity of 1-[4-(Trifluoromethyl)benzoyl]azetidine has been investigated in several disease models. A recent study published in ACS Chemical Neuroscience demonstrated the compound's efficacy as a modulator of glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers observed that the compound exhibited selective binding to specific receptor subtypes, reducing neurotoxicity without significant off-target effects. These results underscore the potential of 1-[4-(Trifluoromethyl)benzoyl]azetidine as a therapeutic agent for neurological conditions.

Another area of interest is the compound's anti-inflammatory properties. A 2024 study in European Journal of Medicinal Chemistry reported that 1-[4-(Trifluoromethyl)benzoyl]azetidine inhibits key inflammatory mediators, such as NF-κB and COX-2, in vitro and in vivo. The study also highlighted the compound's ability to attenuate cytokine production, suggesting its potential utility in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. These findings position the compound as a promising candidate for further preclinical and clinical development.

Despite these advances, challenges remain in the development of 1-[4-(Trifluoromethyl)benzoyl]azetidine as a therapeutic agent. Issues such as optimal dosing, long-term safety, and formulation stability need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration. With its versatile pharmacological profile and robust synthetic accessibility, 1-[4-(Trifluoromethyl)benzoyl]azetidine represents a compelling area of focus for researchers in the chemical biology and pharmaceutical sciences.

In conclusion, recent studies on 1-[4-(Trifluoromethyl)benzoyl]azetidine (CAS: 1623661-34-6) have highlighted its potential as a multifunctional therapeutic agent. From its role in modulating glutamate receptors to its anti-inflammatory effects, the compound offers diverse applications in drug discovery. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical benefits.